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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B607121

An In-depth Technical Guide on the GHS Hazard Classification of Octamethyltrisiloxane for
Laboratory Safety

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for octamethyltrisiloxane (CAS No. 107-
51-7). The information is intended to support laboratory safety protocols and risk assessments
for professionals handling this substance.

GHS Hazard Classification Summary

Octamethyltrisiloxane is classified under GHS primarily for its physical hazard as a flammable
liquid.[1][2][3] While it is generally not classified for acute health hazards,[1][2] recent
regulatory assessments have identified significant environmental concerns regarding its
persistence and bioaccumulative properties.[4][5][6]

GHS Label Elements:
e Pictogram:
o GHSO02: Flame

 Signal Word: Warning[1]
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e Hazard Statements:
o H226: Flammable liquid and vapor.[1][2][3][7]
o H413: May cause long lasting harmful effects to aquatic life.[8][9]

o Precautionary Statements:

o

Prevention: P210, P233, P240, P241, P242, P243, P273, P280[1][2][8]

o

Response: P303+P361+P353, P370+P378[1][2]

[¢]

Storage: P403+P235[1][7]

[¢]

Disposal: P501[1][7]

The following diagram illustrates the logical flow from substance properties to its GHS
classification.
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Caption: GHS classification workflow for Octamethyltrisiloxane.

Quantitative Hazard Data
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The following tables summarize the key quantitative data used for the hazard classification of

octamethyltrisiloxane.

Physical and Chemical Properties

Property Value Source

CAS Number 107-51-7 [1][2][10][11][12][13]
Molecular Formula CsH2402Sis [1181112][13]
Molecular Weight 236.53 g/mol

Appearance Clear, colorless liquid [10][12]

Melting Point -82 °C [B1[12][13]

Boiling Point 153 °C [3B][12][13]

Density 0.820 g/mL at 25 °C [2][10][12]

Flash Point 29 °C (84.2 °F) [2]

Vapor Density >1 (air=1) [10][13]

Toxicological Data
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Endpoint Species Route Value Classification
Acute Oral B
o Rat Oral > 5000 mg/kg Not Classified[1]
Toxicity (LD50)
Acute Dermal »
o Rat Dermal > 2000 mg/kg bw  Not Classified
Toxicity (LD50)
Acute Inhalation ) N
o Rat Inhalation > 22.6 mg/L (4h) Not Classified
Toxicity (LC50)
Skin B
] o ] o Not Classified[1]
Corrosion/Irritatio  Animal Models Dermal Not an irritant (10]
n
May cause slight, N
Eye ) Not Classified[1]
o - Eye Contact transient
Damage/Irritation ) [10]
discomfort
Reproductive/De
velopmental ) 31.0 mg/L (3200 -
o Rat Inhalation Not Classified
Toxicity ppm)
(NOAEC)

Environmental Hazard Data

Endpoint Finding Classification
Persistence Very Persistent (vP) SVHC Candidate[4][6]
Bioaccumulation Very Bioaccumulative (vB) SVHC Candidate[4][6]

May cause long lasting harmful ~ Aquatic Chronic, Category 4

Aquatic Toxicity
effects (H413)[8]

Experimental Protocol Overview

Detailed, proprietary experimental protocols for the toxicological studies cited are not publicly
available. However, the studies were conducted in accordance with established OECD
(Organisation for Economic Co-operation and Development) Test Guidelines, which are the
international standard for chemical safety testing.
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e Acute Inhalation Toxicity (OECD TG 403): This guideline describes a method to assess the
hazard of a substance when inhaled for a short duration. In the cited study, rats were
exposed via whole-body inhalation to the chemical vapor for 4 hours. The key outcome is the
LC50, which is the concentration that is lethal to 50% of the test animals. For
octamethyltrisiloxane, the LC50 was greater than the highest concentration tested (22.6
mg/L), leading to a "Not Classified" determination.

» Repeated Dose 28-day Oral Toxicity (OECD TG 407): This test is designed to provide
information on the possible health hazards arising from repeated exposure to a substance
over a longer period. In the study, rats were administered the chemical daily via oral gavage
for 28 days at various dose levels. Effects on body weight, food consumption, and organ
pathology were monitored. The primary effect noted was increased liver weight at higher
doses (=250 mg/kg bw/day), but no severe systemic toxicity was observed.

o Combined Repeated Dose/Reproductive/Developmental Toxicity (OECD TG 422): This
screening test provides initial information on repeated dose toxicity as well as potential
effects on reproduction and development. Rats were exposed to the chemical vapor for 6
hours per day, 7 days a week, over a 28 or 42-day period that included mating, gestation,
and lactation. No treatment-related adverse effects on reproductive or developmental
parameters were reported up to the highest dose tested.

The diagram below outlines a generalized workflow for an acute toxicity study based on OECD
principles.
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1. Preparation

Prepare Test Substance Acclimatize Test Animals
(e.g., Octamethyltrisiloxane) (e.g., Rats)
2. Dosing
Y

Administer Substance
(Single or short-term exposure)

3. Observation

Use multiple dose groups < [ Observe for clinical signs Record mortality over
and a control group ] of toxicity a set period (e.g., 14 days)

—| Monitor body weight changes

4. Analysis & Reporting
/ A4 \4

Statistical Analysis

Gross Necropsy of all animals (e.g., Calculate LD50/LC50)

\4

Final Study Report and
GHS Classification

Click to download full resolution via product page
Caption: Generalized workflow for an acute toxicity test.

Environmental and Regulatory Context

A significant recent development is the identification of octamethyltrisiloxane as a Substance
of Very High Concern (SVHC) by the European Chemicals Agency (ECHA).[4][5] This is due to
its classification as "very persistent and very bioaccumulative" (vPvB).[4][5][6]

o Persistence: The substance degrades very slowly in the environment.[6]
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» Bioaccumulation: It has a high potential to accumulate in the tissues of living organisms, with
a bioconcentration factor (BCF) reported to be well above the threshold for a "very
bioaccumulative" classification.[4][6]

This vPVB classification means that while the substance may have low acute toxicity, its long-
term presence and accumulation in the environment and in organisms pose a significant
hazard.[4] For researchers and developers, this highlights the importance of responsible
disposal and minimizing environmental release. All waste must be handled as hazardous waste
in accordance with local, state, and federal regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GHS hazard classification of octamethyltrisiloxane for
lab safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607121#ghs-hazard-classification-of-
octamethyltrisiloxane-for-lab-safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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